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Compound of Interest

Compound Name: 1-Butyrylimidazole

CAS No.: 4122-54-7

Cat. No.: B1585135

Get Quote

Reagent: 1-Butyrylimidazole (N-Butyrylimidazole) CAS: 4122-54-7 Class: N-Acylimidazole

(Reactive Acylating Agent) Critical Parameter: Temperature-Dependent Hydrolytic Stability

Part 1: The Thermal Degradation Mechanism
The Core Issue: The "Moisture-Temperature" Multiplier
Researchers often misinterpret the instability of 1-Butyrylimidazole as purely thermal

decomposition. In reality, the compound is thermally stable up to relatively high temperatures

(>100°C) in the absolute absence of nucleophiles.

However, in a laboratory setting, Temperature (

) acts as a kinetic multiplier for Hydrolysis.

1-Butyrylimidazole is an activated amide. The imidazole ring acts as an excellent leaving

group (

of conjugate acid ~7.0), making the carbonyl carbon highly susceptible to nucleophilic attack by
ambient moisture. As temperature rises, the rate of this hydrolysis follows the Arrhenius
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equation, leading to the rapid formation of Butyric Acid and Imidazole.

Degradation Pathway Diagram
The following diagram illustrates the degradation workflow and the specific points where

Temperature (

) and Water (

) intervene.[1][2]
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Figure 1: Hydrolytic degradation pathway. Temperature acts as a catalyst for the rate-limiting

step (nucleophilic attack by water).

Part 2: Stability Data & Storage Guidelines
The stability of 1-Butyrylimidazole is binary: it is stable in dry, cold conditions and highly

unstable in warm, moist conditions.

Estimated Stability Profile (Aqueous vs. Anhydrous)
Based on kinetic data for the homologous N-acetylimidazole class [1][2].
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Condition Temperature
Solvent
Environment

Estimated
Half-Life (

)

Status

Deep Freeze -20°C
Solid / Dry

Atmosphere
> 12 Months Stable

Refrigerated 4°C
Solid / Dry

Atmosphere
3 - 6 Months Monitor

Benchtop 25°C

Anhydrous

Organic Solvent

(e.g., DCM)

24 - 48 Hours Use Immediately

Reaction 25°C
Aqueous Buffer

(pH 7.0)
~40 - 60 Minutes

Rapid

Degradation

Stressed >40°C
Humid

Atmosphere
< 15 Minutes Critical Failure

Standard Operating Procedures (SOPs)
SOP 1: Storage & Handling

Primary Storage: Store at -20°C.

Atmosphere: Store under inert gas (Argon or Nitrogen). The container must be tightly sealed

with Parafilm or electrical tape to prevent moisture ingress during freezer storage.

Thawing (CRITICAL): Allow the closed container to equilibrate to room temperature before

opening.

Why? Opening a cold bottle in a warm lab causes immediate condensation of atmospheric

water onto the reagent. This water will hydrolyze the reagent once it returns to liquid

phase/room temp.

SOP 2: Quenching & Disposal
Issue: The degradation product, Butyric Acid, has a potent, unpleasant odor (rancid

butter/vomit).
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Protocol: Quench waste streams with 10% Sodium Bicarbonate (

) or Sodium Hydroxide (

). This converts volatile Butyric Acid into the non-volatile Butyrate salt, eliminating the odor.

Part 3: Troubleshooting Guide
Symptom 1: The reagent smells like rancid butter or vomit.

Diagnosis: Significant hydrolysis has occurred.[2][3] The smell is Butyric Acid.

Root Cause: Moisture ingress during storage or improper thawing (opening while cold).

Action: Perform a purity check (see below). If degradation is >10%, repurify or discard.

Symptom 2: Low yield in acylation reactions (e.g., Esterification/Amidation).

Diagnosis: The "Active Titer" of the reagent is lower than calculated.

Root Cause: You calculated stoichiometry based on weight/volume, but a portion of that

mass is now inactive Imidazole and Butyric Acid.

Action: Increase reagent equivalents (e.g., from 1.1 eq to 1.5 eq) or use fresh reagent.

Ensure solvents are dried over molecular sieves.

Symptom 3: Solid precipitate forms in the liquid reagent.

Diagnosis: Formation of Imidazole crystals or Butyric Acid salts.

Action: Do not heat to redissolve. Filter the supernatant if the liquid phase is still active, but

this indicates advanced degradation.

Part 4: Quality Control Protocols
Protocol A: Rapid Purity Check via H-NMR (Gold
Standard)
Time required: 15 mins
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Sample: Dissolve ~10 mg of 1-Butyrylimidazole in

(ensure solvent is dry).

Acquisition: Standard proton scan.

Analysis: Compare the integral of the C2-H proton on the imidazole ring.

1-Butyrylimidazole (Intact): The C2-H proton (between the two nitrogens) typically

appears downfield around 8.0 - 8.5 ppm (dependent on concentration/shielding).

Free Imidazole (Degraded): The C2-H proton shifts significantly (typically upfield relative to

the acyl derivative, or distinct if protonated).

Butyryl Group: Look for the triplet of the

-methylene group. In the acyl-imidazole, this is deshielded compared to free butyric acid.

Calculation:

Protocol B: UV-Vis Kinetic Stability Test
Use this to test if your reaction solvent is dry enough.

Setup: Prepare a solution of 1-Butyrylimidazole (

) in your target solvent.

Wavelength: Monitor Absorbance at 245 nm (characteristic of the N-acyl bond conjugation)

[1].

Observation:

Stable: Absorbance remains constant over 30 mins.

Unstable: Absorbance decreases exponentially.

Note: Free imidazole absorbs at a lower wavelength (<210 nm), so the loss of the 245 nm

peak indicates cleavage of the acyl bond.
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Part 5: Frequently Asked Questions (FAQs)
Q: Can I heat 1-Butyrylimidazole to melt it if it has solidified? A: Yes, but with extreme caution.

1-Butyrylimidazole melts near room temperature (or slightly above depending on purity). Use

a warm water bath (max 35°C). Do not use a heat gun, as localized hot spots can accelerate

thermal decomposition if any trace moisture is present.

Q: Is 1-Butyrylimidazole more stable than 1-Acetylimidazole? A: Marginally. The longer butyryl

chain provides a slight steric hindrance compared to the acetyl group, potentially slowing

nucleophilic attack slightly. However, for practical handling purposes, treat them as equally

labile. Both are significantly less stable than pivaloylimidazole (sterically bulky) [2].

Q: Can I use this reagent in aqueous buffers? A: Only if the reaction with your target (e.g., an

amine) is significantly faster than the hydrolysis rate (kinetic competition). At pH 7.0 and 25°C,

you have a "half-life window" of roughly 40-60 minutes. At pH > 8.0, hydrolysis is extremely

rapid (base-catalyzed).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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